Cas no 1462413-76-8 (ethyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanoate)

• Product Name: ethyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanoate
• CAS No: 1462413-76-8
• MF: C₁₄H₂₃BN₂O₄
• MW: 294.154423952103
• CID: 5576853
• Update Time: 2026-03-11

ethyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• ethyl 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl]propanoate
• ethyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanoate

• Inchi： 1S/C14H23BN2O4/c1-6-19-12(18)7-8-17-10-11(9-16-17)15-20-13(2,3)14(4,5)21-15/h9-10H,6-8H2,1-5H3
• InChI Key： SYFYQFPMCJILRX-UHFFFAOYSA-N
• SMILES： N1(CCC(OCC)=O)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 411.5±25.0 °C(Predicted)
• pka: 1.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on ethyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanoate

Professional Introduction to Ethyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanoate (CAS No. 1462413-76-8)

Ethyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl-1H-pyrazol-1-yl)]propanoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1462413-76-8, is a derivative of pyrazole and features a boronic ester moiety, making it a valuable intermediate in cross-coupling reactions such as the Suzuki-Miyaura coupling. The unique structural attributes of this molecule have positioned it as a key component in the synthesis of complex organic molecules, particularly in the development of novel therapeutic agents.

The compound's structure consists of a propanoate ester linked to a pyrazole ring, which is further substituted with a tetramethyl-1,3,2-dioxaborolan-2-yl group. This boronic ester functionality is highly reactive and facilitates the formation of carbon-carbon bonds under palladium-catalyzed conditions. The pyrazole ring itself is a heterocyclic aromatic compound known for its biological activity and versatility in medicinal chemistry. Its presence in Ethyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanoate contributes to the molecule's potential as a pharmacophore in drug discovery efforts.

In recent years, there has been a surge in research focused on the development of boronic acid derivatives due to their utility in pharmaceutical synthesis. The boronic ester group in Ethyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanoate allows for efficient coupling with aryl halides or triflates via Suzuki-Miyaura reactions, enabling the construction of diverse molecular architectures. This capability has been leveraged in the synthesis of small molecule inhibitors targeting various biological pathways.

One of the most compelling applications of this compound is in the field of antiviral drug development. Pyrazole derivatives have shown promise as inhibitors of viral enzymes, particularly those involved in replication processes. The structural features of Ethyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanoate make it an ideal candidate for further derivatization into potent antiviral agents. Researchers have utilized this compound as a scaffold to develop novel inhibitors that target viral proteases and polymerases, contributing to the ongoing effort to combat emerging viral threats.

Additionally, Ethyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanoate has found utility in materials science applications. Its ability to participate in cross-coupling reactions makes it valuable for constructing organic electronic materials, such as conductive polymers and organic semiconductors. These materials are integral to the development of flexible electronics and next-generation optoelectronic devices. The compound's reactivity and structural flexibility have been explored in the synthesis of novel materials with enhanced performance characteristics.

The synthesis of Ethyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-y]propanoate involves multi-step organic transformations that highlight its synthetic utility. The introduction of the boronic ester group requires careful optimization to ensure high yields and purity. Recent advances in catalytic systems have improved the efficiency of these reactions, making it more feasible to produce this compound on an industrial scale. These advancements have also reduced the environmental impact of its synthesis by minimizing waste and energy consumption.

In conclusion, Ethyl 3-[4-(tetramethyl-1,3,2-dioxaborlananil)-H-pyrazol-propanoate (CAS No. 1462413768) is a versatile and highly reactive compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it an invaluable intermediate for constructing complex organic molecules, particularly those with therapeutic relevance. As research continues to uncover new applications for this compound, its importance is likely to grow further within the scientific community.